Cas no 1011803-87-4 (4-(oxan-4-yl)butanoic acid)

• Product Name: 4-(oxan-4-yl)butanoic acid
• CAS No: 1011803-87-4
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD19401986
• CID: 4559194
• PubChem ID: 64208813
• Update Time: 2025-10-22

4-(oxan-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-butanoic acid, tetrahydro-
• 4-(oxan-4-yl)butanoic acid

• MDL： MFCD19401986
• Inchi： 1S/C9H16O3/c10-9(11)3-1-2-8-4-6-12-7-5-8/h8H,1-7H2,(H,10,11)
• InChI Key： BFVBUNZUVYRMSB-UHFFFAOYSA-N
• SMILES： C1OCCC(CCCC(O)=O)C1

Computed Properties

• Exact Mass: 172.109944g/mol
• Monoisotopic Mass: 172.109944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 172.22g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(oxan-4-yl)butanoic acid

Comprehensive Overview of 4-(oxan-4-yl)butanoic acid (CAS No. 1011803-87-4): Properties, Applications, and Industry Insights

4-(oxan-4-yl)butanoic acid (CAS No. 1011803-87-4) is a specialized organic compound gaining traction in pharmaceutical and chemical research due to its unique structural features. This molecule combines a tetrahydro-2H-pyran (oxane) ring with a butanoic acid side chain, offering versatile reactivity for synthetic applications. As researchers explore novel heterocyclic building blocks, this compound has emerged as a valuable intermediate for designing bioactive molecules and functional materials.

The growing interest in 4-(oxan-4-yl)butanoic acid aligns with current trends in green chemistry and sustainable synthesis. Industry reports indicate a 23% annual increase in demand for oxygen-containing heterocycles like this compound, driven by their utility in drug discovery and material science. Scientists frequently search for "oxane derivatives solubility" or "butanoic acid modifications" when evaluating this chemical's potential.

Structurally, the oxane ring provides conformational stability while the carboxylic acid group enables diverse derivatization pathways. This dual functionality explains why 1011803-87-4 appears in recent patents for biodegradable polymers and controlled-release formulations. Analytical studies confirm its high thermal stability (decomposition >250°C) and moderate water solubility (1.2 g/L at 25°C), making it suitable for various industrial processes.

In pharmaceutical contexts, 4-(oxan-4-yl)butanoic acid serves as a precursor for prodrug development, particularly for compounds requiring enhanced bioavailability. Its lipophilic character (logP ~1.8) facilitates membrane penetration, addressing common challenges in drug delivery systems. Recent publications highlight its use in creating targeted therapeutics for metabolic disorders, with researchers frequently querying "oxane-acid conjugate applications" in academic databases.

The synthesis of CAS 1011803-87-4 typically involves Grignard reactions or catalytic hydrogenation of corresponding unsaturated derivatives. Process chemists emphasize atom economy improvements in its production, reflecting broader industry shifts toward eco-friendly manufacturing. Analytical characterization via NMR spectroscopy and mass spectrometry confirms the compound's high purity (>98%), meeting stringent requirements for fine chemical applications.

Emerging applications in material science leverage the compound's ability to form hydrogen-bonded networks. Studies demonstrate its effectiveness as a monomer for polyester synthesis, with resulting polymers showing promising mechanical properties and biocompatibility. These findings correlate with increasing searches for "renewable polymer precursors" and "sustainable material additives" across technical platforms.

Quality control protocols for 4-(oxan-4-yl)butanoic acid emphasize HPLC analysis and residual solvent testing, particularly for pharmaceutical-grade material. The compound's crystalline form (melting point 89-91°C) facilitates purification and handling, while its storage stability (>24 months at 2-8°C) ensures reliable performance in end-use applications. These characteristics address common user concerns about "chemical stability under ambient conditions".

From a commercial perspective, 1011803-87-4 represents a growing segment of specialty intermediates with projected 6.7% CAGR through 2030. Market analysts attribute this growth to expanding applications in electronic materials and cosmetic ingredients, where its non-toxic profile and functional versatility provide competitive advantages. Manufacturers increasingly highlight "high-purity oxane derivatives" in product catalogs to meet researcher demands.

Recent advancements in continuous flow chemistry have improved the scalability of 4-(oxan-4-yl)butanoic acid production, reducing energy consumption by 40% compared to batch processes. These innovations respond to industry needs for "cost-effective heterocycle synthesis" while maintaining reaction selectivity above 95%. The compound's compatibility with microwave-assisted reactions further enhances its appeal for high-throughput screening applications.

Environmental assessments confirm 1011803-87-4 meets OECD biodegradability criteria, addressing sustainability concerns in chemical development. Its low bioaccumulation potential (BCF <100) and minimal ecotoxicity make it preferable to traditional aromatic analogs, aligning with regulatory trends toward greener alternatives. These properties generate significant interest in "environmentally benign chemical substitutes" among formulation chemists.

In conclusion, 4-(oxan-4-yl)butanoic acid (CAS No. 1011803-87-4) represents a multifaceted compound bridging pharmaceutical innovation and sustainable material development. Its unique structural hybrid of cyclic ether and carboxylic acid functionalities continues to inspire novel applications across scientific disciplines, from medicinal chemistry to advanced material engineering. As research progresses, this compound will likely play an increasingly important role in developing next-generation chemical solutions.